N-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-N-methylpyridin-2-amine

• Molecular Formula: C19H20N4OS
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 1,3-benzothiazol-2-yl-[4-[methyl(pyridin-2-yl)amino]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H20N4OS/c1-22(17-8-4-5-11-20-17)14-9-12-23(13-10-14)19(24)18-21-15-6-2-3-7-16(15)25-18/h2-8,11,14H,9-10,12-13H2,1H3
• InChI Key: RDXNHKHCEPXASR-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(CC1)C(=O)C2=NC3=CC=CC=C3S2)C4=CC=CC=N4

Description

N-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-N-methylpyridin-2-amine is a complex organic compound that features a benzothiazole moiety, a piperidine ring, and a pyridine ring. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-N-methylpyridin-2-amine typically involves multiple steps, including the formation of the benzothiazole core, the piperidine ring, and the pyridine ring. Common synthetic methods include:

Diazo-coupling: This involves the reaction of a diazonium salt with a coupling component to form the benzothiazole core.

Knoevenagel condensation: This reaction is used to form the carbonyl group in the benzothiazole ring.

Biginelli reaction: This multicomponent reaction is used to synthesize the piperidine ring.

Microwave irradiation: This technique is employed to accelerate the reaction rates and improve yields.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated synthesis platforms can be employed to scale up the production.

Chemical Reactions Analysis

Types of Reactions

N-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-N-methylpyridin-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at different positions on the benzothiazole, piperidine, and pyridine rings.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reducing agents: Such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution reagents: Such as halogens (Cl2, Br2) or alkylating agents (CH3I).

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions may introduce new functional groups into the compound .

Scientific Research Applications

N-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-N-methylpyridin-2-amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-tubercular and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-N-methylpyridin-2-amine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. Molecular docking studies have shown that the compound can bind to target proteins, influencing their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-benzothiazol-2-yl)-2(pyridine-3-yl) formohydrazido acetamide
• N’-(1,3-benzothiazol-2-yl)-arylamides
• Substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives

Uniqueness

N-[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]-N-methylpyridin-2-amine is unique due to its specific combination of benzothiazole, piperidine, and pyridine rings, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .